2-(Azetidin-3-yl)-5-bromopyridine
Overview
Description
2-(Azetidin-3-yl)-5-bromopyridine is a useful research compound. Its molecular formula is C8H9BrN2 and its molecular weight is 213.07. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
- Antibacterial and Antifungal Properties : A study synthesized a compound related to 2-(Azetidin-3-yl)-5-bromopyridine, which showed acceptable antibacterial and antifungal activities, indicating potential for medical applications (Rao, Prasad, & Rao, 2013).
- Antineoplastic Agents : Research into azetidin-2-ones, a category including this compound, found that they displayed significant antineoplastic profiles, particularly against breast cancer cell lines, suggesting their potential in cancer drug development (Rane et al., 2015).
Chemical Synthesis and Evaluation
- Synthesis for Nicotinic Receptors : A novel ligand for nicotinic receptors was synthesized using a compound structurally similar to this compound, showing potential for neurological applications (Karimi & Långström, 2002).
- Antimicrobial Screening : New derivatives of 2-azetidinone, related to this compound, were synthesized and showed excellent antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Ayyash & Habeeb, 2019).
- Drug Discovery Applications : A study demonstrated the utility of azetidine in introducing important functionalities into heteroaromatic systems used in drug discovery (Duncton et al., 2009).
Potential Medical Applications
- Elastase Inhibitors : Research on 3-bromoazetidin-2-ones, closely related to this compound, showed that they act as transient inhibitors of elastase, an enzyme, suggesting therapeutic applications (Beauve et al., 1999).
Properties
IUPAC Name |
2-(azetidin-3-yl)-5-bromopyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2/c9-7-1-2-8(11-5-7)6-3-10-4-6/h1-2,5-6,10H,3-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVAWGZDWSPQMKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C2=NC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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